Cas no 70546-63-3 ((4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan)
70546-63-3 structure
Product Name:(4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan
CAS No:70546-63-3
MF:C15H20O
MW:216.318704605103
CID:1744855
PubChem ID:155517
Update Time:2025-04-21
(4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan Chemical and Physical Properties
Names and Identifiers
-
- (4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan
- Naphtho(2,3-b)furan, 4,4a,5,6,8a,9-hexahydro-4,4,7-trimethyl-, (4aS,8aR)-
- 4,4,7-trimethyl-5,6,8a,9-tetrahydro-4aH-benzo[f][1]benzofuran
- 70546-63-3
- CHEMBL478781
- DTXSID80990753
- SCHEMBL10408373
- 4,4,7-Trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan
- Furodysinin
-
- Inchi: 1S/C15H20O/c1-10-4-5-12-11(8-10)9-14-13(6-7-16-14)15(12,2)3/h6-8,11-12H,4-5,9H2,1-3H3/t11-,12-/m0/s1
- InChI Key: OSSOIKJYWQAIQR-RYUDHWBXSA-N
- SMILES: O1C=CC2=C1C[C@@H]1C=C(C)CC[C@@H]1C2(C)C
Computed Properties
- Exact Mass: 216.1515
- Monoisotopic Mass: 216.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
(4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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